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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

For educational purposes only, the following section provides generalized information on the

hazards of picrates and links to authoritative safety resources. This is not a guide for handling

silver picrate.
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Question Answer

What is silver picrate?

Silver picrate is a metal salt of picric acid. It is a

primary explosive, meaning it is extremely

sensitive to initiation by shock, friction, heat, or

electrostatic discharge.

What are the primary hazards?

The primary hazard is explosion. It can detonate

with great violence if subjected to mechanical

shock, friction, or rapid heating. It is significantly

more sensitive than picric acid itself.

Why are metal picrates so dangerous?

Picric acid can react with many metals

(including silver, lead, copper, zinc) to form

highly sensitive and unstable picrate salts.

These salts can form unintentionally over time,

for example, if picric acid is stored in a container

with a metal cap, creating a severe explosion

hazard.

What is an "unexpected reaction" in the context

of silver picrate?

An "unexpected reaction" with a primary

explosive like silver picrate typically means a

detonation or a rapid decomposition that

precedes detonation. Signs of instability could

include a change in color, crystal formation, or

gas evolution, but often, detonation occurs

without any prior warning.

What is the appropriate response to a spill or

discovery of old silver picrate?

DO NOT ATTEMPT TO CLEAN IT UP OR

MOVE IT. Immediately evacuate the area and

contact your institution's EHS or a bomb

disposal unit. Old, dried-out picrates are

exceptionally dangerous.

Authoritative Safety Resources
For comprehensive safety information, always refer to established safety data sheets and

guidelines from reputable sources:
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PubChem: Provides detailed hazard information for chemical compounds.

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals: Refer to

the hazard statements and pictograms for explosive substances.

Your Institution's Environmental Health and Safety (EHS) Office: This should be your primary

resource for specific protocols and emergency procedures.

Logical Workflow for Handling Potentially Explosive
Compounds
The following diagram illustrates the only safe, logical workflow when working with or

discovering a potentially explosive compound like silver picrate. It is a decision-making and

emergency response guide, not an experimental protocol.
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Planning & Prevention Phase

Execution Phase

Emergency / Unexpected Event

Identify Need for
Energetic Compound

Conduct Hazard Assessment
(Consult EHS)

Develop & Approve
Standard Operating Procedure (SOP)

Acquire Minimum Necessary
Quantity

Follow Approved SOP
Strictly

Monitor Experiment for
ANY Deviation

Unexpected Reaction
or Sign of Instability?

NO

EVACUATE
IMMEDIATELY

YES

ALERT
OTHERS

CONTACT EHS /
EMERGENCY RESPONDERS

DO NOT ATTEMPT
TO MITIGATE
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To cite this document: BenchChem. [General Safety and Hazard Information for Energetic
Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086978#how-to-safely-handle-unexpected-reactions-
of-silver-picrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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